2-{[(6-methyl-2-pyridinyl)amino]carbonyl}-3-nitrobenzoic acid

• IUPAC Name: 2-[(6-methylpyridin-2-yl)carbamoyl]-3-nitrobenzoic acid
• InChI: InChI=1S/C14H11N3O5/c1-8-4-2-7-11(15-8)16-13(18)12-9(14(19)20)5-3-6-10(12)17(21)22/h2-7H,1H3,(H,19,20)(H,15,16,18)
• InChI Key: KEWVIYYUKHAJEN-UHFFFAOYSA-N
• Canonical SMILES: CC1=NC(=CC=C1)NC(=O)C2=C(C=CC=C2[N+](=O)[O-])C(=O)O
• Molecular Formula: C14H11N3O5
• Molecular Weight: 301.25 g/mol

Description

2-{[(6-methyl-2-pyridinyl)amino]carbonyl}-3-nitrobenzoic acid, also known as MNA-715, is a chemical compound that has gained significant attention in scientific research due to its potential applications in various fields. MNA-715 is a benzoic acid derivative that has been studied for its biochemical and physiological effects.

Mechanism of Action

The mechanism of action of 2-{[(6-methyl-2-pyridinyl)amino]carbonyl}-3-nitrobenzoic acid is not fully understood. However, it is believed that the compound binds to metal ions through its pyridine and carbonyl groups, forming a stable complex. This complex then emits fluorescence upon excitation, allowing for the detection and quantification of the metal ion.
Biochemical and Physiological Effects:
2-{[(6-methyl-2-pyridinyl)amino]carbonyl}-3-nitrobenzoic acid has also been studied for its potential biochemical and physiological effects. It has been found to exhibit antioxidant properties, which may have applications in the treatment of oxidative stress-related diseases. Additionally, 2-{[(6-methyl-2-pyridinyl)amino]carbonyl}-3-nitrobenzoic acid has been found to inhibit the growth of certain cancer cell lines, suggesting its potential as an anti-cancer agent.

Advantages and Limitations for Lab Experiments

2-{[(6-methyl-2-pyridinyl)amino]carbonyl}-3-nitrobenzoic acid has several advantages for use in lab experiments. Its fluorescent properties make it a valuable tool for the detection and quantification of metal ions. Additionally, its potential biochemical and physiological effects make it a promising candidate for further research in the treatment of oxidative stress-related diseases and cancer. However, 2-{[(6-methyl-2-pyridinyl)amino]carbonyl}-3-nitrobenzoic acid also has limitations, including its relatively high cost and limited availability.

Future Directions

There are several future directions for research involving 2-{[(6-methyl-2-pyridinyl)amino]carbonyl}-3-nitrobenzoic acid. One area of focus could be the development of more efficient and cost-effective synthesis methods for the compound. Additionally, further research could be conducted to fully understand the mechanism of action of 2-{[(6-methyl-2-pyridinyl)amino]carbonyl}-3-nitrobenzoic acid and its potential applications in the treatment of oxidative stress-related diseases and cancer. Finally, 2-{[(6-methyl-2-pyridinyl)amino]carbonyl}-3-nitrobenzoic acid could be further studied for its potential applications in other fields, such as environmental monitoring and material science.

Synthesis Methods

2-{[(6-methyl-2-pyridinyl)amino]carbonyl}-3-nitrobenzoic acid can be synthesized through a multi-step process involving the reaction of 2-amino-6-methylpyridine with 3-nitrobenzoyl chloride. The resulting product is then purified through recrystallization to obtain 2-{[(6-methyl-2-pyridinyl)amino]carbonyl}-3-nitrobenzoic acid in its pure form.

Scientific Research Applications

2-{[(6-methyl-2-pyridinyl)amino]carbonyl}-3-nitrobenzoic acid has been studied for its potential applications in various fields of scientific research. One area of focus has been its use as a fluorescent probe for the detection of metal ions. 2-{[(6-methyl-2-pyridinyl)amino]carbonyl}-3-nitrobenzoic acid has been found to selectively bind to certain metal ions, such as copper and zinc, and emit fluorescence upon binding. This property has made 2-{[(6-methyl-2-pyridinyl)amino]carbonyl}-3-nitrobenzoic acid a valuable tool in the detection and quantification of metal ions in biological and environmental samples.